Cas no 15145-14-9 (Propanoic acid,2-hydroxy-, 3,3,5-trimethylcyclohexyl ester)

Propanoic acid,2-hydroxy-, 3,3,5-trimethylcyclohexyl ester structure
15145-14-9 structure
Product Name:Propanoic acid,2-hydroxy-, 3,3,5-trimethylcyclohexyl ester
CAS No:15145-14-9
MF:C12H22O3
MW:214.301284313202
CID:221070
PubChem ID:193969
Update Time:2025-04-19

Propanoic acid,2-hydroxy-, 3,3,5-trimethylcyclohexyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-hydroxy-, 3,3,5-trimethylcyclohexyl ester
    • Ciclactate
    • 2-Hydroxypropanoic acid 3,3,5-trimethylcyclohexyl ester
    • 2-Hydroxypropionic acid 3,3,5-trimethylcyclohexyl ester
    • 3,3,5-Trimethylcyclohexyl lactate
    • Ciclactato
    • NS00125404
    • 3,3,5-trimethylcyclohexyl 2-hydroxypropanoate
    • (3,3,5-trimethylcyclohexyl) 2-hydroxypropanoate
    • DTXSID00864563
    • 15145-14-9
    • Ciclactate [INN]
    • SCHEMBL2111243
    • MYS6082G8G
    • BS 7385
    • CHEMBL2106029
    • 3,3,5-Trimethylcyclohexyl lactate.
    • UNII-MYS6082G8G
    • Milchsaeure-(3,3,5-trimethylcyclohexyl) ester
    • Q27284303
    • Ciclactatum
    • Inchi： 1S/C12H22O3/c1-8-5-10(7-12(3,4)6-8)15-11(14)9(2)13/h8-10,13H,5-7H2,1-4H3
    • InChI Key： SRJOJNGMYPRTOL-UHFFFAOYSA-N
    • SMILES： O(C(C(C)O)=O)C1CC(C)CC(C)(C)C1

Computed Properties

  • Exact Mass: 214.15700
  • Monoisotopic Mass: 214.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 2.12520

Propanoic acid,2-hydroxy-, 3,3,5-trimethylcyclohexyl ester Customs Data

  • HS CODE：2918110000
  • Customs Data：

    China Customs Code:

    2918110000

    Overview:

    2918110000. Lactic acid and its salts and esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2918110000. lactic acid, its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Propanoic acid,2-hydroxy-, 3,3,5-trimethylcyclohexyl ester Related Literature

15145-14-9 (Propanoic acid,2-hydroxy-, 3,3,5-trimethylcyclohexyl ester) Related Products

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.